1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-(2,5-diethoxy-4-methylphenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C22H27F3N2O4S/c1-4-30-19-15-21(20(31-5-2)13-16(19)3)32(28,29)27-11-9-26(10-12-27)18-8-6-7-17(14-18)22(23,24)25/h6-8,13-15H,4-5,9-12H2,1-3H3
• InChI Key: FFWWTMWQZFTLHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C22H27F3N2O4S
• Molecular Weight: 472.5 g/mol
• CAS No.: 946278-85-9

Description

1-(2,5-Diethoxy-4-methylbenzenesulfonyl)-4-[3-(trifluoromethyl)phenyl]piperazine (or DMTMP) is a novel compound that has been recently discovered and is of interest to scientists due to its potential applications in the fields of drug synthesis, chemical research, and biochemistry. DMTMP is a member of the piperazine family and is structurally similar to other piperazine derivatives. It is a white crystalline solid that is soluble in water, ethanol, and methanol. Its molecular weight is 375.47 g/mol and its melting point is 98-99°C.

Scientific Research Applications

DMTMP has been found to be useful in a variety of scientific research applications, including drug synthesis, chemical research, and biochemistry. It has been used as a building block for the synthesis of various compounds, including drugs, peptides, and other organic molecules. It has also been used as a reagent in organic syntheses and as a stabilizer in the synthesis of polymers and nanomaterials. In addition, it has been used as a catalyst in the synthesis of organic compounds and as a ligand in metal-catalyzed reactions.

Mechanism of Action

The mechanism of action of DMTMP is not yet fully understood. However, it is believed to act as a catalyst in the synthesis of organic compounds and as a ligand in metal-catalyzed reactions. It is also believed to be involved in the formation of hydrogen bonds and other interactions between molecules, which may play a role in the synthesis of drugs and other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTMP are not yet fully understood. However, it is believed to be involved in the formation of hydrogen bonds and other interactions between molecules, which may play a role in the synthesis of drugs and other organic compounds. It is also believed to be involved in the regulation of gene expression and the modulation of protein activity.

Advantages and Limitations for Lab Experiments

The advantages of using DMTMP in laboratory experiments include its ease of synthesis, low cost, and high reactivity. Additionally, it is a highly soluble compound and can be used in a variety of reactions. Its low toxicity makes it a safe compound to use in laboratory experiments.
The main limitation of using DMTMP in laboratory experiments is its lack of stability in air. It is also sensitive to light and heat, and should be stored in a cool, dark place. Additionally, it should be handled with care, as it is a hazardous compound and can cause skin and eye irritation.

Future Directions

For research on DMTMP include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis, chemical research, and biochemistry. Additionally, further research could be conducted into its use as a catalyst or ligand in metal-catalyzed reactions and its use as a stabilizer in the synthesis of polymers and nanomaterials. Additionally, further research could be conducted into its potential use as a therapeutic agent and its potential use in the development of novel drugs and other organic compounds. Finally, further research could be conducted into its potential use as a diagnostic agent and its potential use in the detection of disease-causing agents.

Synthesis Methods

DMTMP can be synthesized using a variety of methods, including a one-pot reaction, microwave-assisted synthesis, and a solid-phase synthesis. The one-pot reaction involves the reaction of 4-methylbenzenesulfonyl chloride with 2,5-diethoxy-4-methylbenzene in the presence of piperazine. The microwave-assisted synthesis involves the reaction of 4-methylbenzenesulfonyl chloride with 2,5-diethoxy-4-methylbenzene in the presence of piperazine and microwave irradiation. The solid-phase synthesis involves the reaction of 4-methylbenzenesulfonyl chloride with 2,5-diethoxy-4-methylbenzene in the presence of piperazine and a solid support.